Cas no 1267407-78-2 (3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione)

• Product Name: 3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione
• CAS No: 1267407-78-2
• MF: C₁₁H₉FO₄
• MW: 224.185167074203
• CID: 5981845
• PubChem ID: 82158865
• Update Time: 2025-06-12

3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione
• 1267407-78-2
• EN300-1853149

• Inchi： 1S/C11H9FO4/c1-15-9-3-2-6(12)4-7(9)8-5-10(13)16-11(8)14/h2-4,8H,5H2,1H3
• InChI Key： QCCKIKTZKWUTSA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C(=O)OC(C1)=O)OC

Computed Properties

• Exact Mass: 224.04848693g/mol
• Monoisotopic Mass: 224.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione

Professional Introduction to Compound with CAS No. 1267407-78-2 and Product Name: 3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione

The compound with the CAS number 1267407-78-2 and the product name 3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro group and a methoxy substituent on the aromatic ring, contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The incorporation of a fluoro group at the 5-position of the phenyl ring in 3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione is particularly noteworthy, as it has been shown to influence both the electronic distribution and steric environment of the molecule. This modification can lead to enhanced interactions with biological targets, making it a valuable scaffold for drug discovery.

The oxolane-2,5-dione core of this compound is another critical feature that contributes to its potential utility. Oxolane derivatives are known for their structural versatility and have been explored in various therapeutic contexts. The cyclic structure provides rigidity, which can be advantageous in terms of binding specificity to biological receptors. Furthermore, the presence of two carbonyl groups (at positions 2 and 5) introduces multiple sites for functionalization, allowing for further derivatization and optimization.

In the context of contemporary pharmaceutical research, 3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione has been investigated for its potential role in addressing various diseases. One area of particular interest is its application in oncology. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer cell proliferation. The fluoro and methoxy substituents are believed to play a crucial role in modulating these interactions, potentially leading to novel therapeutic strategies.

Another promising application lies in its antimicrobial properties. The unique structural motif of this compound has been found to interfere with bacterial cell wall synthesis and other essential metabolic pathways. This makes it a candidate for developing new antibiotics or antifungal agents, particularly against drug-resistant strains. The ability of fluorinated compounds to exhibit enhanced bioavailability and reduced susceptibility to degradation has made them increasingly popular in antimicrobial research.

The synthesis of 3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the introduction of the fluoro group via fluorination reactions and the attachment of the methoxy group through nucleophilic substitution or etherification processes. The oxolane ring is typically constructed through cyclization reactions involving appropriate precursors. These synthetic strategies not only demonstrate the versatility of current methodologies but also underscore the importance of precise control over reaction conditions to achieve high yields and purity.

From a computational chemistry perspective, understanding the molecular interactions of 3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione requires sophisticated modeling techniques. Molecular dynamics simulations and quantum mechanical calculations have been employed to elucidate how this compound interacts with biological targets such as enzymes and receptors. These studies provide valuable insights into binding affinities, enzyme kinetics, and potential side effects, which are crucial for optimizing drug candidates before moving into clinical trials.

The pharmacokinetic profile of this compound is another area that has been extensively studied. Factors such as solubility, stability in biological fluids, and rate of absorption are critical determinants of its efficacy as a drug candidate. Advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been used to characterize its physicochemical properties. These data are essential for formulating effective dosage forms and predicting how it will behave within a living organism.

Future directions in research on 3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione include exploring its potential in treating neurological disorders. Preliminary evidence suggests that oxolane derivatives may interact with neurotransmitter systems, offering possibilities for developing treatments for conditions such as Alzheimer's disease or Parkinson's disease. Additionally, investigating its effects on inflammation pathways could open new avenues for addressing chronic inflammatory diseases like rheumatoid arthritis.

In conclusion,3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione, with its CAS number 1267407-78-2, represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. The combination of a fluoro group and a methoxy substituent on an aromatic ring within an oxolane scaffold creates a molecule with unique properties that make it attractive for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for this compound,3-(5-fluoro-2-methoxyphenyl)oxolane-2,5-dione is poised to play an important role in shaping future advancements in chemical biology and medicine.